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Compound of Interest

Compound Name: Cerec

Cat. No.: B1177376

Technical Support Center: Optimizing CEREC
Tooth Preparation

This technical support center provides troubleshooting guidance and answers to frequently
asked questions to help researchers, scientists, and drug development professionals refine
their tooth preparation techniques for optimal CEREC® results.

Troubleshooting Guide

This guide addresses specific issues that may arise during the tooth preparation and imaging
process for CEREC restorations.
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Problem

Possible Cause

Solution

"Veneer Mode" Milling Errors /

Restoration Not Seating

Rough or irregular preparation

margins.[1]

Polish the preparation margins
until they are "glass smooth"
using either hand or rotary
instruments.[1][2] The CEREC
milling unit uses "Veneer
Mode" for margins to conserve
porcelain and prevent open
margins; this mode requires
exceptionally smooth surfaces

to avoid binding.[1]

Inaccurate Margin Capture in

Digital Impression

Inadequate gingival retraction.

Use a preferred gingival
retraction method to ensure
the preparation margin is
clearly exposed for scanning.
[3] For deep margins, a
double-cord retraction

technique may be necessary.

Undercuts in the proximal box.

Remove any undercuts in the
proximal box of the
preparation. While the software
can block out some undercuts,
those at the margin will result
in an open margin on the final

restoration.[4]

Poor exit angles.

Ensure proximal exit angles
are straight (90°) to allow for
accurate margin recording and
prevent the restoration from

binding upon seating.[4]

"Yellow Undercuts" Visible in

Software / Inconsistent Fit

Preparation walls are too

parallel (lack of draw).[1]

The preparation should have a
taper of 6° to 8° for optimal
internal adaptation and margin
fit.[4] For vertical walls taller

than 4 mm, a taper of at least
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3°is required due to the

configuration of the Step Bur.

[4]

Fractured Restoration During

Try-in or Function

Sharp internal line angles.[5][6]

Round all internal line angles
to reduce stress concentration
within the ceramic material.[4]
[5] A restoration with "flow" will
yield better results.[4] Using a
diamond bur with softened

edges can help achieve this.[4]

Inadequate occlusal reduction.

[5]

Ensure minimum material
thickness requirements are
met. This depends on the

material being used.[5]

Over-reduced axial walls.[5][7]

Avoid excessive reduction of
axial walls to maintain the
strength of the clinical crown,
which contributes to the
durability of the CEREC

restoration.[5]

Difficulty Scanning / "No
Connection to Acquisition

Server"

Bright ambient lighting.

If the room is too bright, it can
interfere with the scanner. Try
dimming the lights or shielding
the scanner and patient's

mouth from direct light.[8]

Software or connection issues.

A Windows update can
sometimes remove the
necessary IP addresses for the
CEREC system to function.
Running the Configure.cmd
utility from the Sirona tools
folder can resolve this.[9] A
simple power reset of the

CEREC machine can also
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sometimes resolve connection

issues.[8]

Clean the camera lens with a
o soft, lint-free cloth and an
Scanner lens is dirty. _ _ ,
appropriate cleaning solution

to ensure a clear scan.[8]

Frequently Asked Questions (FAQSs)
Preparation Guidelines

Q1: What are the general tooth preparation requirements for CEREC restorations?

Al: Successful CEREC restorations begin with a precise preparation. Key principles include
avoiding undercuts, refraining from knife-edge or beveled margins, and ensuring smooth,
rounded internal line angles.[2][5] The preparation should be as conservative as possible to

preserve tooth structure.[2]
Q2: What are the recommended dimensions for occlusal and axial reduction?

A2: The following table summarizes the recommended minimum reduction parameters for

various restoration types and materials.
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Material

Crowns Crowns Inlays/Onlay -
Parameter ) . Veneers Specific

(Posterior) (Anterior) S _ _

(Zirconia)
) 1.5 mm 1.5-2.0 mm
Occlusal/lncis 1.5-2.0
) (under cusp) (under 1.0-1.5mm 1.0 mm[11]
al Reduction mm[2][4][10] _
[4] fissure)[4]
Axial Wall 1.0-15 0.5mm 0.8 mm
) 1.0 mm[4] ) )
Reduction mm[2][4][10] (facial)[4] (radial)[11]
Gingival
Margin
] 1.0 mm[4] 0.5 mm[11]

Reduction
(Shoulder)
Taper (Total & - g° 6° - 10° (for
Occlusal ) non-adhesive

6° - 8°[4] 6° - 8°[4] (proximal _
Convergence cementation)

boxes)[4]

) [11]

Q3: How do the milling burs influence preparation design?

A3: The dimensions of the milling burs, particularly the Step Bur 10 which mills the internal
surface (intaglio) of the restoration, directly impact preparation requirements. The lowest point
of the preparation cannot be more than 10.5 mm from the highest point due to the bur's
effective milling length.[4] Additionally, for anterior teeth, the width of the preparation at the
occlusal should not be less than 1.0 mm to accommodate the tip of the Step Bur 10.[4]

Scanning and Imaging

Q4: What is the recommended workflow for taking a digital impression with a CEREC scanner?
A4: The following workflow is recommended for a successful digital impression:

o Patient and Tooth Preparation: Ensure the tooth is properly prepared and isolated. Use
gingival retraction as needed.[3]
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e Scanning Sequence: A systematic scanning path is crucial. For example, when scanning a
lower quadrant, start at the first molar and move mesially with a slow, zigzag motion.[3]

e Buccal Bite Scan: After scanning the preparation and opposing arch, perform a buccal scan
to capture the patient's occlusion. Ensure the patient is in their habitual intercuspation.[3][11]

» Model Verification: After the scan, carefully inspect the virtual model, paying close attention
to the preparation margins to ensure they are fully captured and free of artifacts.[11]

Q5: How can | improve the quality of my digital impressions?

A5: To improve scan quality, ensure the field of view is dry and well-isolated. Using a cheek
retractor, such as an OptraGate®, can significantly help in retracting the cheeks and tongue.[3]
It is also important to follow the recommended scanning path for your specific CEREC scanner
model.[3]

Experimental Protocols

A detailed methodology for achieving an optimal CEREC preparation involves a sequence of
steps using specific instrumentation. The following protocol is a synthesis of best practices.

Protocol for Full Crown CEREC Preparation:
e Occlusal Reduction:

o Utilize a depth-cutting diamond bur to create depth grooves across the occlusal surface,
ensuring a uniform reduction of 1.5 to 2.0 mm.[4]

o Follow the natural anatomy of the tooth during reduction.[4]

e Axial Reduction:
o Reduce the axial walls by 1.0 to 1.5 mm, maintaining a taper of 6° to 8°.[4]
o Atapered diamond bur is recommended for this step.[4]

e Margin Preparation:
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o Create a 1.0 mm shoulder margin at the gingival aspect of the preparation.[4]

o Ensure the margin is smooth and continuous.

« Internal Line Angle Refinement:

o Use a fine-grit diamond bur with rounded edges to smooth and round all internal line
angles.[4] This step is critical to prevent stress concentration in the final restoration.

e Final Smoothing and Polishing:
o Go over the entire preparation with a fine-grit diamond bur to remove any irregularities.[4]

o Polish the margins to a "glass smooth" finish to ensure optimal fit and milling accuracy.[1]

Visualizations
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Caption: Workflow for CEREC tooth preparation to final seating.
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Caption: Decision tree for troubleshooting a non-seating CEREC restoration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [refining tooth preparation techniques for optimal Cerec
results]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177376#refining-tooth-preparation-techniques-for-
optimal-cerec-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://support.oralcaremanagement.com.au/hc/en-us/articles/12388437431695-Milling-machine-block-scanner-not-working
https://www.dentsplysironasupport.com/en-us/user_section/cad-cam/troubleshooting.html
https://pubmed.ncbi.nlm.nih.gov/39988901/
https://pubmed.ncbi.nlm.nih.gov/39988901/
https://assets.dentsplysirona.com/websites/my-cerec/pdf/Clinical-Guidelines-for-CEREC-Zirconia.pdf
https://www.benchchem.com/product/b1177376#refining-tooth-preparation-techniques-for-optimal-cerec-results
https://www.benchchem.com/product/b1177376#refining-tooth-preparation-techniques-for-optimal-cerec-results
https://www.benchchem.com/product/b1177376#refining-tooth-preparation-techniques-for-optimal-cerec-results
https://www.benchchem.com/product/b1177376#refining-tooth-preparation-techniques-for-optimal-cerec-results
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1177376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

